Cas no 55636-72-1 (4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-, homopolymer)

• Product Name: 4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-, homopolymer
• CAS No: 55636-72-1
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 378526
• PubChem ID: 13223
• Update Time: 2025-04-19

4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-, homopolymer Chemical and Physical Properties

Names and Identifiers

• 4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-, homopolymer
• 3,6-Methylene-1,2,3,6-tetrahydrophthalicanhydride polymer
• 5-Norbornene-2,3-dicarboxylic anhydride polymer
• Poly(3,6-methylene-1,2,3,6-tetrahydrophthalic anhydride)
• Poly(5-norbornene-2,3-dicarboxylic anhydride)
• NSC-102277
• 5-Norbornene-endo-2,3-dicarboxylic anhydride
• 5-Norbornene-2,3-dicarboxylic anhydride
• endo,3-dicarboxylic anhydride
• Bicyclo[2.2.1]hept-5-ene-exo-2,3-dicarboxylic Anhydride
• 5-norbomene-2,3-dicarboxylic anhydride
• NCGC00254212-01
• WLN: T556/FJ 2AE J BVOV IUTJ
• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid endo-cis-anhydride
• Nadic Anhydride (NA)
• FT-0655593
• NSC 102277
• NS00038218
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel-
• Nadic anhydride
• Anhydrid kyseliny 3,6-endomethylen-.delta.(sup 4)-tetrahydroftalove
• E83026
• cis-5-Norbornene-endo-2,3-dicarboxylic anhydride
• SY067019
• Bicyclo[2.2.1hept-5-ene-2-endo,3-endo-dicarboxylic anhydride
• 5-Norbornene-2, cis-exo-
• bicyclo[2. 2. 1]hept-5-ene-2,3-dicarboxylic anhydride
• 4-Oxa-tricyclo[5.2.1.0*2,6*]dec-8-ene-3,5-dione
• SB66305
• Endomethylenetetrahydrophthalic anhydride
• endo,cis-5-Norbornene-2,3-dicarboxylic anhydride
• endo-5-Norbornene-2,3-dicarboxylic anhydride
• 55636-72-1
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-
• Endic anhydride
• 3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• NSC-3999
• bicyclo[2.2.1]-5-heptene-2,3-dicarboxylic anhydride
• endo-3,2,3,6-tetrahydrophthalic anhydride
• 3a,4,7,7a-Tetrahydro-4,7-methanoisobenzofuran-1,3-dione
• Methylenetetrahydrophthalic anhydride
• EINECS 212-557-9
• 2-Norbornene-5,6-dicarboxylic anhydride
• exo-3,2,3,6-tetrahydrophthalic anhydride
• (3a.alpha.,4.alpha.,7.alpha.,7a.alpha.)-3a,4,7,7a-Tetrahydro-4,7-methano-isobenzofuran-1,3-dione
• 3,6-Methylene-1,2,3,6-tetrahydrophthalic anhydride
• SCHEMBL27496
• Bicyclo[2,2,1]5-heptene-2,3-dicarboxylic anhydride
• 3,6-Endomethylenetetrahydrophthalic anhydride
• Himic anhydride
• DTXSID0047456
• NS00079549
• BICYCLO(2.2.1)-HEPT-5-ENE-2,3-DICARBOXYLIC ANHYDRIDE
• cis-3,2,3,6-tetrahydropthalic anhydride
• bicyclo[2.2.1]hept-5-en-2,3-dicarboxylic anhydride
• cis-3,6-Endomethylene-1,2,3,6-tetrahydropthalic anhydride
• FT-0620730
• CAS-826-62-0
• FT-0673051
• NSC3999
• VS-02608
• bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid anhydride
• N0331
• 4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• 1,2,3,6-Tetrahydro-3,6-methanophthalic anhydride
• Anhydrid kyseliny 3,6-endomethylen-delta(sup 4)-tetrahydroftalove [Czech]
• AKOS016352932
• 4-oxatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• NCGC00247985-01
• NSC-110659
• N0767
• J-501160
• 4-OXATRICYCLO[5.2.1.0(2),?]DEC-8-ENE-3,5-DIONE
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3a.alpha.,4.beta.,7.beta.,7a.alpha.)-
• CS-W017913
• 826-62-0
• CHEMBL268522
• Exo-cis-5-Norbornene-2,3-dicarboxylic anhydride
• Anhydrid kyseliny 3,6-endomethylen-delta(sup 4)-tetrahydroftalove
• NCIOpen2_001832
• NSC 3999
• NSC110659
• exo-5-Norbornene-2,3-dicarboxylic anhydride
• NSC102277
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3a.alpha.,4.alpha.,7.alpha.,7a.alpha.)-
• 5-Norbornene-2,3-dicarboxylic acid anhydride
• cis-5-Norbornene-exo-2,3-dicarboxylic anhydride
• Norbornenedicarboxylic acid anhydride
• DTXCID8027456
• 3, 1,2,3,6-tetrahydro-
• 3,6-Endomethylene-.DELTA.4-tetrahydrophthalic anhydride
• 3,6-Endomethylenephthalic anhydride, 1,2,3,6-tetrahydro-
• MFCD00630580
• AKOS000121029
• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride
• exo-cis-5-norbornene-2, 3-dicarboxylic anhydride
• EN300-18013
• Bicyclo[2.2.1]-hept-5-ene-2,3-dicarboxylic anhydride
• Tox21_300273
• endo-Himic acid anhydride

• Inchi： 1S/C9H8O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h1-2,4-7H,3H2
• InChI Key： KNDQHSIWLOJIGP-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)C1C=CC2C1)=O

Computed Properties

• Exact Mass: 164.047344
• Monoisotopic Mass: 164.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.7